Unveiling the Biochemical intricacies of 2'-C-Ethynyluridine: A Technical Guide for Researchers
Unveiling the Biochemical intricacies of 2'-C-Ethynyluridine: A Technical Guide for Researchers
For Immediate Release
A comprehensive technical guide detailing the biochemical properties of 2'-C-Ethynyluridine, a modified nucleoside with significant potential in antiviral drug development, is now available for researchers, scientists, and drug development professionals. This in-depth resource provides a thorough examination of its mechanism of action, cellular metabolism, and inhibitory effects on viral replication, supported by quantitative data, detailed experimental protocols, and visual representations of key biological pathways.
2'-C-Ethynyluridine is a synthetic nucleoside analog that, upon cellular uptake, is converted to its active triphosphate form. This active metabolite serves as a substrate for viral RNA-dependent RNA polymerases (RdRps), where its incorporation into the nascent viral RNA chain leads to the termination of viral genome replication. This mechanism of action positions 2'-C-Ethynyluridine as a promising candidate for broad-spectrum antiviral therapies.
Physicochemical Properties
| Property | Value | Source |
| Molecular Formula | C₁₁H₁₂N₂O₆ | ChemScene |
| Molecular Weight | 268.22 g/mol | ChemScene |
| CAS Number | 188413-98-1 | ChemScene |
| Purity | ≥97% | ChemScene |
| Storage | 4°C, stored under nitrogen | ChemScene |
Mechanism of Action and Cellular Metabolism
The antiviral activity of 2'-C-Ethynyluridine is contingent upon its intracellular conversion to the active 5'-triphosphate form (2'-C-Ethynyluridine-TP). This metabolic activation is a multi-step process initiated by cellular kinases.
Cellular Uptake and Phosphorylation Pathway:
Once formed, 2'-C-Ethynyluridine-TP competes with the natural substrate, uridine (B1682114) triphosphate (UTP), for incorporation into the growing viral RNA chain by the viral RdRp. The presence of the 2'-C-ethynyl group sterically hinders the addition of the subsequent nucleotide, thereby causing premature chain termination and halting viral replication.
Viral RNA Polymerase Inhibition Workflow:
Quantitative Biochemical Data
The efficacy of 2'-C-Ethynyluridine and its triphosphate form can be quantified through various biochemical and cellular assays. The following table summarizes key kinetic parameters for a closely related analog, 2'F-2'C-Me-UTP, which provides a strong indication of the potential potency of 2'-C-Ethynyluridine-TP.
| Parameter | Compound | Virus/Enzyme | Value | Reference |
| IC₅₀ | 2'F-2'C-Me-UTP | HCV NS5B Polymerase | 0.21 ± 0.05 µM | [1] |
| K_d_ (app) | 2'F-2'C-Me-UTP | HCV NS5B Polymerase | 113 ± 28 µM | [1][2][3] |
| k_pol_ | 2'F-2'C-Me-UTP | HCV NS5B Polymerase | 0.67 ± 0.05 s⁻¹ | [1][2][3] |
| Substrate Efficiency (k_pol_/K_d_) | 2'F-2'C-Me-UTP | HCV NS5B Polymerase | 0.0059 ± 0.0015 µM⁻¹s⁻¹ | [1][2][3] |
A study comparing various 2'-modified UTP analogs demonstrated that substitutions at the 2' position significantly impact their incorporation by HCV polymerase, with the following rank order of substrate efficiency: OH > F > NH₂ > F-C-Me > C-Me > N₃ > ara.[1] This suggests that 2'-C-Ethynyluridine-TP, with a C-Me like modification, would be a viable substrate for viral polymerases.
Experimental Protocols
Synthesis of 2'-C-Ethynyluridine-5'-Triphosphate
A common method for the synthesis of nucleoside triphosphates is the one-pot synthesis from the corresponding nucleoside.
General Workflow for Nucleoside Triphosphate Synthesis:
Detailed Protocol: A detailed protocol for the synthesis of nucleoside 5'-triphosphates can be adapted from established methods.[4][5] Briefly, the unprotected 2'-C-Ethynyluridine is reacted with a phosphitylating agent, followed by reaction with pyrophosphate and subsequent oxidation and hydrolysis to yield the final triphosphate product. Purification is typically achieved by ion-exchange chromatography.
In Vitro RNA Polymerase Inhibition Assay
This assay measures the ability of 2'-C-Ethynyluridine-TP to inhibit the activity of a viral RNA polymerase.
Protocol Outline:
-
Reaction Setup: Prepare a reaction mixture containing transcription buffer, a viral RNA-dependent RNA polymerase (e.g., from Hepatitis C Virus), a synthetic RNA template, and a mix of natural ribonucleoside triphosphates (ATP, GTP, CTP), with one being radiolabeled (e.g., [α-³²P]UTP) for detection.
-
Inhibitor Addition: Add varying concentrations of 2'-C-Ethynyluridine-TP to the reaction mixtures.
-
Initiation and Incubation: Initiate the transcription reaction by adding the polymerase and incubate at the optimal temperature for the enzyme (e.g., 37°C).
-
Quenching: Stop the reaction at a defined time point by adding a quenching solution (e.g., EDTA).
-
Analysis: Separate the resulting RNA products by denaturing polyacrylamide gel electrophoresis (PAGE).
-
Detection: Visualize the radiolabeled RNA products using autoradiography or a phosphorimager. The intensity of the full-length product band will decrease with increasing concentrations of the inhibitor.
-
Data Analysis: Quantify the band intensities to determine the IC₅₀ value of 2'-C-Ethynyluridine-TP.
Cellular Antiviral Activity Assay (Cytopathic Effect Reduction Assay)
This assay determines the concentration of 2'-C-Ethynyluridine required to protect host cells from virus-induced cell death.
Protocol Outline:
-
Cell Seeding: Seed a 96-well plate with a suitable host cell line (e.g., Vero cells for many viruses) and allow them to adhere overnight.
-
Compound Dilution: Prepare a serial dilution of 2'-C-Ethynyluridine in cell culture medium.
-
Infection and Treatment: Remove the growth medium from the cells and add the diluted compound. Subsequently, infect the cells with a specific virus at a known multiplicity of infection (MOI). Include uninfected and untreated virus-infected controls.
-
Incubation: Incubate the plate for a period sufficient to allow the virus to cause a cytopathic effect (CPE) in the control wells (typically 2-5 days).
-
CPE Assessment: Stain the cells with a vital dye (e.g., Neutral Red or Crystal Violet). The amount of dye taken up by the cells is proportional to the number of viable cells.
-
Quantification: Measure the absorbance at the appropriate wavelength using a plate reader.
-
Data Analysis: Calculate the percentage of cell viability at each compound concentration and determine the EC₅₀ value (the concentration that protects 50% of the cells from viral CPE).
Cytotoxicity Assay (Neutral Red Uptake)
This assay is performed in parallel with the antiviral assay to determine the concentration of 2'-C-Ethynyluridine that is toxic to the host cells.[6][7]
Protocol Outline:
-
Cell Seeding and Treatment: Follow steps 1 and 2 of the antiviral activity assay, but do not infect the cells.
-
Incubation: Incubate the cells with the compound for the same duration as the antiviral assay.
-
Neutral Red Staining: Remove the treatment medium and add medium containing Neutral Red. Incubate to allow for dye uptake by viable cells.
-
Dye Extraction and Quantification: Wash the cells and then extract the dye from the lysosomes. Measure the absorbance of the extracted dye.
-
Data Analysis: Calculate the percentage of cell viability at each compound concentration to determine the CC₅₀ value (the concentration that reduces cell viability by 50%).
The selectivity index (SI), calculated as CC₅₀ / EC₅₀, is a critical parameter for evaluating the therapeutic potential of an antiviral compound. A higher SI value indicates a greater window between the therapeutic and toxic doses.
Conclusion
2'-C-Ethynyluridine represents a promising scaffold for the development of novel antiviral agents. Its mechanism of action, involving intracellular phosphorylation and subsequent chain termination of viral RNA synthesis, is a well-validated strategy for inhibiting a broad range of RNA viruses. The provided biochemical data for related compounds, along with the detailed experimental protocols, offer a solid foundation for researchers to further investigate and characterize the therapeutic potential of this and other 2'-modified nucleosides. Future studies should focus on obtaining specific antiviral activity and cytotoxicity data for 2'-C-Ethynyluridine against a panel of clinically relevant viruses to fully elucidate its potential as a drug candidate.
References
- 1. Efficiency of Incorporation and Chain Termination Determines the Inhibition Potency of 2′-Modified Nucleotide Analogs against Hepatitis C Virus Polymerase - PMC [pmc.ncbi.nlm.nih.gov]
- 2. go.drugbank.com [go.drugbank.com]
- 3. Efficiency of incorporation and chain termination determines the inhibition potency of 2'-modified nucleotide analogs against hepatitis C virus polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Nucleoside Triphosphates - From Synthesis to Biochemical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Convenient synthesis of nucleoside 5′-triphosphates for RNA transcription - Chemical Communications (RSC Publishing) [pubs.rsc.org]
- 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
- 7. qualitybiological.com [qualitybiological.com]
